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Compound of Interest

Compound Name:
(1R,2R)-2-Methoxycycloheptan-1-

amine

CAS No.: 1821807-90-2

Cat. No.: B2378005

Get Quote

Substituted cycloalkanes are crucial motifs in medicinal chemistry, often serving as bioisosteres

for aromatic rings to improve pharmacokinetic properties such as solubility and metabolic

stability.[1][2] Specifically, substituted cyclohexylamines have become increasingly important in

drug discovery.[3] By extension, the seven-membered ring of cycloheptylamine derivatives

offers a unique three-dimensional scaffold for exploring chemical space in drug design. The

trans-2-methoxycycloheptylamine structure, with its defined stereochemistry and functional

groups, represents an intriguing, albeit challenging, building block for novel therapeutic agents.

Physicochemical and Spectroscopic Properties
Direct experimental data for trans-2-methoxycycloheptylamine is not readily available. The

following properties are estimated based on analogous compounds such as cycloheptylamine,

2-methylcyclohexanol, and 2-methoxyethylamine.

Table 1: Predicted Physicochemical Properties
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Property
Predicted
Value/Information

Basis for Prediction

Molecular Formula C₈H₁₇NO ---

Molecular Weight 143.23 g/mol ---

Appearance Colorless to light yellow liquid Analogy with similar amines[4]

Boiling Point ~180-200 °C at 760 mmHg

Extrapolated from

cycloheptylamine and

considering the methoxy group

Density ~0.9 g/cm³
Based on similar

cycloalkylamines[5]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether,

chloroform). Limited solubility

in water.

General solubility of amines

pKa (of conjugate acid) ~9.5 - 10.5
Typical for a primary amine on

a cycloalkane ring

Predicted Spectroscopic Data
¹H NMR: Key signals would include a multiplet for the proton on the carbon bearing the

amine group (C1-H), a multiplet for the proton on the carbon with the methoxy group (C2-H),

a singlet for the methoxy protons (-OCH₃) around 3.3-3.5 ppm, and a broad singlet for the

amine protons (-NH₂). The coupling constants between C1-H and C2-H would be indicative

of the trans configuration.

¹³C NMR: Distinct signals would be expected for the carbon attached to the amine (~50-60

ppm), the carbon attached to the methoxy group (~80-90 ppm), the methoxy carbon (~55-60

ppm), and the remaining five carbons of the cycloheptane ring.

IR Spectroscopy: Characteristic peaks would include N-H stretching vibrations around 3300-

3400 cm⁻¹ (a doublet for the primary amine), C-H stretching just below 3000 cm⁻¹, and a C-

O stretch around 1100 cm⁻¹.
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Mass Spectrometry: The molecular ion peak (M+) would be observed at m/z = 143. Common

fragmentation patterns would involve the loss of the methoxy group or cleavage of the

cycloheptane ring.

Synthesis and Characterization
A plausible synthetic route to trans-2-substituted cycloheptylamines could be adapted from

methods used for analogous cyclohexane systems, such as the ring-opening of an N-activated

aziridine.

Proposed Synthetic Workflow
The following diagram outlines a potential synthetic pathway starting from cycloheptene.

Synthesis of trans-2-methoxycycloheptylamine

Cycloheptene

N-Activated Aziridine

 Aziridination (e.g., with nosylamide and oxidant)

Protected Amine Intermediate

 Nucleophilic Ring Opening
 with Sodium Methoxide (NaOMe)

trans-2-methoxycycloheptylamine

 Deprotection

Click to download full resolution via product page

Caption: Proposed synthesis of trans-2-methoxycycloheptylamine.
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Experimental Protocol: A Hypothetical Approach
Aziridination of Cycloheptene: Cycloheptene is reacted with an aminating agent (e.g., a

nosylamide or similar) in the presence of an oxidizing agent to form the corresponding N-

protected 8-azabicyclo[5.1.0]octane.

Nucleophilic Ring-Opening: The resulting aziridine is then subjected to nucleophilic attack by

a methoxide source, such as sodium methoxide in methanol. This reaction is expected to

proceed with inversion of stereochemistry, leading to the trans product.

Deprotection: The protecting group on the nitrogen is removed under appropriate conditions

to yield the final product, trans-2-methoxycycloheptylamine.

Purification and Characterization: The final compound would be purified by distillation or

column chromatography. Characterization would involve NMR, IR, and mass spectrometry to

confirm the structure and stereochemistry.

Stability and Storage
The stability of trans-2-methoxycycloheptylamine is a critical consideration, primarily due to the

inherent strain in the trans configuration of a seven-membered ring.

Isomeric Stability: The Challenge of the trans
Configuration
In medium-sized rings like cycloheptane, cis isomers are generally more stable than their trans

counterparts due to increased ring strain in the trans configuration.[6][7] Studies on trans-

cycloheptene have shown that it is unstable and readily isomerizes to the more stable cis-

cycloheptene, even at low temperatures (-40 °C).[8][9] This isomerization is a second-order

process, suggesting a dimerization-cleavage pathway.[8]
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Isomerization Equilibrium

trans-2-methoxycycloheptylamine
(Less Stable, Kinetically Trapped)

cis-2-methoxycycloheptylamine
(More Stable, Thermodynamically Favored)

 Isomerization
(favored)  (disfavored)

Click to download full resolution via product page

Caption: Expected isomerization of the trans to the cis isomer.

It is highly probable that trans-2-methoxycycloheptylamine will also be susceptible to

isomerization to the thermodynamically more stable cis isomer. This process could be

accelerated by heat, acid, or base catalysis.

Chemical Stability and Storage Recommendations
As a primary amine, trans-2-methoxycycloheptylamine is expected to be sensitive to air

(oxidation and reaction with carbon dioxide) and strong oxidizing agents.

Table 2: Storage and Stability Recommendations
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Condition Recommendation Rationale

Temperature

Store in a cool, dry place.[5]

[10] Recommended storage at

low temperatures (e.g.,

refrigerated) to minimize

isomerization.

To prevent thermal

degradation and isomerization

to the cis form.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To prevent oxidation and

reaction with atmospheric CO₂.

Container
Keep container tightly closed

in a well-ventilated place.[4][5]

To prevent contamination and

exposure to moisture and air.

Incompatible Materials
Strong oxidizing agents, acids.

[10]

Amines can react

exothermically with acids and

violently with strong oxidizers.

Handling and Safety Precautions
Given the lack of a specific Safety Data Sheet (SDS), the following precautions are based on

data for cycloheptylamine and other related amines.[4][5][10]

Health Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled.[4][11]

May cause skin irritation and serious eye irritation.[5] May also cause respiratory irritation.[5]

Physical Hazards: May be a flammable liquid and vapor.[4][5] Vapors may form explosive

mixtures with air.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[10] Flame retardant antistatic protective clothing is recommended.[5]

Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical

fume hood. If exposure limits are exceeded, a respirator may be required.
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Handling: Keep away from heat, sparks, and open flames.[5][12] Take precautionary

measures against static discharge.[5] Use only non-sparking tools.[12]

Potential Applications in Research and
Development
The unique stereochemistry and functional groups of trans-2-methoxycycloheptylamine make it

a potentially valuable, yet challenging, building block in several areas:

Medicinal Chemistry: As a constrained, non-aromatic scaffold, it could be incorporated into

molecules to probe structure-activity relationships and improve drug-like properties.[13]

Asymmetric Synthesis: The chiral nature of this compound could allow for its use as a chiral

auxiliary or ligand in asymmetric catalysis.

Materials Science: The amine functionality allows for its incorporation into polymers or other

materials where its specific stereochemistry could influence material properties.

Conclusion
trans-2-methoxycycloheptylamine is a compound with interesting potential, particularly in the

field of drug discovery. However, its utility is tempered by its likely instability with respect to its

cis isomer. Researchers working with this molecule must prioritize low-temperature conditions

for both its synthesis and storage to prevent isomerization. The handling of this compound

should be done with care, following the safety protocols for flammable and corrosive amines.

Further research is needed to fully characterize its properties and to develop stable synthetic

and handling procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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